2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-(cyanomethyl)acetamide

• IUPAC Name: 2-(6-chloro-4-methyl-2-oxochromen-7-yl)oxy-N-(cyanomethyl)acetamide
• InChI: InChI=1S/C14H11ClN2O4/c1-8-4-14(19)21-11-6-12(10(15)5-9(8)11)20-7-13(18)17-3-2-16/h4-6H,3,7H2,1H3,(H,17,18)
• InChI Key: FEFQLNYQJVIXSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=CC(=C(C=C12)Cl)OCC(=O)NCC#N
• Molecular Formula: C14H11ClN2O4
• Molecular Weight: 306.70 g/mol

Description

2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-(cyanomethyl)acetamide, also known as CPCA, is a synthetic compound that has been widely used in scientific research. It was first synthesized in the early 2000s and has since been studied for its potential applications in various fields of research.

Mechanism of Action

Target of action

The compound is a derivative of coumarin. Coumarins are known to have various biological activities and their targets can vary widely depending on the specific substitutions on the coumarin nucleus. Some coumarins, for example, have been found to inhibit enzymes such as cyclooxygenase and lipoxygenase, which play a role in inflammation .

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-(cyanomethyl)acetamide in lab experiments is its high selectivity for certain GPCRs, which allows for more precise and targeted studies of their functions. However, one limitation is that its effects may be cell type-specific, meaning that results obtained in one cell type may not necessarily apply to others.

Future Directions

There are several potential future directions for research on 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-(cyanomethyl)acetamide, including the development of more selective and potent analogs, the exploration of its therapeutic potential in various disease models, and the investigation of its effects on other signaling pathways beyond GPCRs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential limitations in experimental settings.

Synthesis Methods

The synthesis of 2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-(cyanomethyl)acetamide involves several steps, starting with the reaction of 6-chloro-4-methylcoumarin and ethyl chloroacetate to form ethyl 6-chloro-4-methyl-2-oxo-2H-chromene-7-carboxylate. This intermediate is then reacted with hydroxylamine hydrochloride and sodium acetate to form ethyl 6-chloro-4-methyl-2-oxo-2H-chromene-7-carboxylate oxime. The final step involves the reaction of this compound with cyanomethyl acetate to form this compound.

Scientific Research Applications

2-[(6-chloro-4-methyl-2-oxo-2H-chromen-7-yl)oxy]-N-(cyanomethyl)acetamide has been used in various scientific research applications, including as a tool for studying the role of G protein-coupled receptors (GPCRs) in cellular signaling pathways. It has been shown to selectively activate certain GPCRs, making it a valuable tool for studying their functions.